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Compound of Interest

Compound Name: SC-51316

Cat. No.: B1681514 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for SC-514, a selective inhibitor of IκB kinase β (IKKβ).

Based on the available information, it is highly probable that the query for "SC-51316" was a

typographical error and refers to SC-514, a well-characterized compound involved in the

inhibition of the NF-κB signaling pathway.

Introduction and Mechanism of Action
SC-514 is an orally active and ATP-competitive inhibitor of IKKβ (also known as IKK-2), a key

enzyme in the canonical nuclear factor-kappa B (NF-κB) signaling pathway.[1][2] By selectively

targeting IKKβ, SC-514 effectively blocks the phosphorylation and subsequent degradation of

the inhibitory protein IκBα.[2][3][4] This action prevents the nuclear translocation of the NF-κB

p65 subunit, thereby inhibiting the transcription of NF-κB target genes involved in inflammation,

immune responses, and cell survival.[1][2][3][4]

The NF-κB signaling pathway is a critical regulator of cellular processes. In its inactive state,

NF-κB is sequestered in the cytoplasm by IκB proteins. Upon stimulation by various signals,

such as pro-inflammatory cytokines, the IKK complex (composed of IKKα, IKKβ, and the

regulatory subunit NEMO) is activated.[5][6][7][8] IKKβ then phosphorylates IκBα, leading to its

ubiquitination and proteasomal degradation. This frees the NF-κB dimer (typically p50/p65) to

move into the nucleus and initiate gene transcription.[4]

Diagram: Canonical NF-κB Signaling Pathway and Inhibition by SC-514
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Caption: Canonical NF-κB signaling pathway and the inhibitory action of SC-514 on the IKK

complex.

Supplier and Ordering Information
SC-514 is available from various chemical suppliers that specialize in research-grade

biochemicals. Below is a summary of ordering information from representative vendors.

Researchers should verify catalog numbers and availability directly with the suppliers.

Supplier Product Name Catalog Number Purity

Selleck Chemicals
SC-514 IκB/IKK

inhibitor
S4907 99.9%

MedChemExpress SC-514 (GK 01140) HY-13802 99.97%

MySkinRecipes SC-514 77770 ≥98%
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Quantitative Data Summary
The following tables summarize the key quantitative data for SC-514 based on available

literature.

Table 1: In Vitro Inhibitory Activity of SC-514

Target Assay Type
Cell Line /
System

IC₅₀ Reference

IKKβ (IKK-2) Kinase Assay
Recombinant

Human
3-12 µM [1]

NF-κB

Dependent Gene

Transcription (IL-

6)

Reporter Assay

Rheumatoid

Arthritis Synovial

Fibroblasts

(RASFs)

20 µM [1]

NF-κB

Dependent Gene

Transcription (IL-

8)

Reporter Assay

Rheumatoid

Arthritis Synovial

Fibroblasts

(RASFs)

20 µM [1]

NF-κB

Dependent Gene

Transcription

(COX-2)

Reporter Assay

Rheumatoid

Arthritis Synovial

Fibroblasts

(RASFs)

8 µM [1]

RANKL-induced

Osteoclastogene

sis

Cell-based Assay RAW264.7 cells <5 µM [3]

Table 2: In Vivo Efficacy of SC-514

Animal Model Treatment Dosage Effect Reference

Rat
LPS-induced

Inflammation
50 mg/kg (i.p.)

~70% inhibition

of serum TNF-α

production

[1]
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Experimental Protocols
The following are representative protocols for common in vitro and in vivo experiments using

SC-514. These should be adapted based on specific experimental needs and cell lines.

In Vitro NF-κB Reporter Assay
This protocol is designed to measure the effect of SC-514 on NF-κB-dependent gene

expression in a cell-based reporter assay.

Diagram: In Vitro NF-κB Reporter Assay Workflow
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Start

1. Culture cells (e.g., RAW264.7)
in 96-well plate

2. Transfect cells with
NF-κB luciferase reporter plasmid

3. Incubate for 24-48 hours

4. Pre-treat cells with SC-514
(various concentrations) for 1 hour

5. Stimulate with an NF-κB activator
(e.g., RANKL, LPS) for 6-24 hours

6. Lyse cells

7. Add luciferase substrate and
measure luminescence

8. Analyze data and calculate IC₅₀

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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